3-(4-Pyrrolidin-1-ylmethyl-phenyl)-prop-2-yn-1-ol

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-[4-(pyrrolidin-1-ylmethyl)phenyl]prop-2-yn-1-ol
• InChI: InChI=1S/C14H17NO/c16-11-3-4-13-5-7-14(8-6-13)12-15-9-1-2-10-15/h5-8,16H,1-2,9-12H2
• InChI Key: PBLSIWGWSCARRD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=C(C=C2)C#CCO

Description

3-(4-Pyrrolidin-1-ylmethyl-phenyl)-prop-2-yn-1-ol is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.8 g (20.0 mmol) 1-(4-bromo-benzyl)-pyrrolidine, 1.75 mL (30.0 mmol) propargylalcohol, 2.31 g (2.0 mmol) tetrakis-triphenylphosphane-palladium, 381 mg (2.0 mmol) CuI and 7.07 mL diisopropylamine in 100 mL acetonitrile is heated for 14 h at 60° C. under an argon atmosphere. The solvent is distilled off i.vac., the residue is taken up in water, exhaustively extracted with EtOAc and the organic phase is dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified on silica gel (EtOAc/MeOH/NH3 95:5:0.5).